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Compound of Interest

Compound Name: ZINC09875266

Cat. No.: B15579354 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical substances are paramount. ZINC09875266, identified as the metal zinc

(CAS No. 7440-66-6), requires specific protocols to ensure laboratory safety and environmental

protection.[1] This guide provides comprehensive, step-by-step procedures for the safe

handling and disposal of zinc in a laboratory setting.

Key Data Summary
The following table summarizes essential quantitative data for ZINC09875266 (Zinc), informing

its proper handling and disposal procedures.

Property Value

Molecular Formula Zn

Molecular Weight 65.38 g/mol [1]

Appearance Bluish-white, lustrous metal (solid)[1]

Melting Point 419.53 °C / 788 °F[1][2]

Boiling Point 907 °C / 1664.6 °F[1][2]

Solubility in Water Insoluble[1]

Density 7.133 g/cm³ at 25 °C
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Hazard Identification and Personal Protective Equipment
(PPE)
Zinc, particularly in powder or dust form, presents several hazards that necessitate the use of

appropriate personal protective equipment (PPE).[2]

Primary Hazards:

Flammability: Fine dust dispersed in air may ignite and can be pyrophoric (spontaneously

flammable in air).[2] It may form combustible dust concentrations in air.[2]

Reactivity: Reacts with acids and strong bases to produce flammable hydrogen gas.[1]

Contact with water can also release flammable gases.[2]

Health: Inhalation of zinc fumes, which can be generated at high temperatures, may cause

metal fume fever, characterized by flu-like symptoms.[3] May cause skin and eye irritation.[3]

Environmental: Very toxic to aquatic life with long-lasting effects.[1][2]

Recommended Personal Protective Equipment (PPE): A comprehensive PPE program is

crucial for minimizing exposure to these hazards.[4]
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PPE Category Item Specifications

Eye and Face Protection
Safety glasses with side

shields or goggles

Should be worn at all times to

prevent eye contact with dust

or particles.[2]

Face shield

Recommended when there is

a potential for splashing or

significant dust generation.[2]

Hand Protection Chemical-resistant gloves

Nitrile or other suitable gloves

should be worn to prevent skin

contact.[2]

Body Protection Laboratory coat

To protect against

contamination of personal

clothing.

Protective clothing (e.g.,

coveralls)

May be necessary for larger

quantities or when significant

dust is generated.[2]

Respiratory Protection
NIOSH/MSHA-approved

respirator

Required when engineering

controls are insufficient to

maintain airborne

concentrations below exposure

limits, especially when

handling fine powders or

generating fumes.[5]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for laboratory safety.

Experimental Workflow for Handling ZINC09875266
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Workflow for Safe Handling of ZINC09875266 (Zinc)

Preparation

Handling

Cleanup and Disposal

1. Hazard Assessment:
Review SDS for ZINC09875266

2. PPE Selection:
Don appropriate PPE

(Gloves, Goggles, Lab Coat)

3. Engineering Controls:
Work in a well-ventilated area

or chemical fume hood

4. Weighing and Transfer:
Handle as a solid.

Avoid dust formation

5. Reaction Setup:
Keep away from incompatible

materials (acids, bases,
oxidizing agents)

6. Decontamination:
Clean work surfaces

7. Waste Segregation:
Separate solid and
aqueous zinc waste

8. Waste Collection:
Collect in labeled, sealed

hazardous waste containers

9. Professional Disposal:
Arrange for pickup by

EHS or licensed contractor

Click to download full resolution via product page

Caption: Workflow for the safe handling of ZINC09875266, from preparation to disposal.
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Detailed Experimental Protocols
Handling Procedure:

Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure a

designated work area, preferably within a chemical fume hood or a well-ventilated space, is

clean and uncluttered.[3]

Personal Protective Equipment (PPE): Don the appropriate PPE, including a lab coat, safety

goggles, and chemical-resistant gloves.[2]

Weighing and Transfer: When weighing or transferring zinc powder, do so carefully to

minimize dust generation.[2] Use spark-proof tools.[2]

Incompatible Materials: Keep zinc away from strong oxidizing agents, strong acids, and

strong bases.[2] Store in a dry, cool, and well-ventilated place, preferably under an inert

atmosphere.[2]

Spill Response: In the event of a small spill, and while wearing appropriate PPE, sweep or

shovel the material into a designated waste container, avoiding dust formation.[1] For larger

spills, evacuate the area and contact your institution's Environmental Health and Safety

(EHS) office.[1]

Disposal Plan: Under no circumstances should zinc waste be disposed of down the drain

without appropriate treatment and verification of local regulations.[1]

Step 1: Waste Identification and Segregation

Properly identify and segregate all waste containing zinc.[1] This includes:

Unused zinc metal.

Contaminated PPE.

Solutions containing dissolved zinc salts.

Byproducts from reactions involving zinc.[1]
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Step 2: Solid Zinc Waste Disposal

Containerization: Collect all solid zinc waste in a designated, sealed, and compatible

container.[1] The container should be clearly labeled "Hazardous Waste: Solid Zinc" and

stored away from incompatible materials.[1]

Professional Disposal: Arrange for the collection of solid zinc waste by a licensed hazardous

waste disposal service.[1] Do not dispose of solid zinc in regular trash.[1]

Step 3: Aqueous Zinc Waste Disposal

Containerization: Collect all aqueous zinc waste in a designated, leak-proof, and chemically

resistant container labeled "Hazardous Waste: Aqueous Zinc Solution".[1]

Storage: Store the container in a cool, dry, and well-ventilated area.[1]

Treatment (Optional, if permissible by local regulations):

Neutralization and Precipitation: Adjust the pH of the solution with a base (e.g., sodium

carbonate or sodium hydroxide) to precipitate the zinc as an insoluble salt (zinc carbonate

or zinc hydroxide).[1]

Separation: Allow the precipitate to settle and then carefully decant the liquid.[1] Test the

liquid to ensure the zinc concentration is below locally permissible limits for drain disposal.

[1]

Solid Waste Collection: Collect the remaining zinc precipitate in a designated solid

hazardous waste container, label it appropriately, and arrange for professional disposal.[1]

Professional Disposal: If on-site treatment is not feasible or permitted, contact your

institution's EHS office to arrange for pickup and disposal by a certified hazardous waste

contractor.[1]

This guide is intended to provide essential safety and logistical information. Always consult

your institution's specific safety protocols and the most current Safety Data Sheet for

ZINC09875266 before commencing any work.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_ZINC09875266_Zinc_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_ZINC09875266_Zinc_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_ZINC09875266_Zinc_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_ZINC09875266_Zinc_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_ZINC09875266_Zinc_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_ZINC09875266_Zinc_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_ZINC09875266_Zinc_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_ZINC09875266_Zinc_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_ZINC09875266_Zinc_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_ZINC09875266_Zinc_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_ZINC09875266_Zinc_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/product/b15579354?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. fishersci.com [fishersci.com]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

4. Personal Protective Equipment - Overview | Occupational Safety and Health
Administration [osha.gov]

5. aldon-chem.com [aldon-chem.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
ZINC09875266 (Zinc)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579354#personal-protective-equipment-for-
handling-zinc09875266]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

